Cas no 325856-81-3 ((2Z)-2-(4-fluorophenyl)imino-6-methoxy-2H-chromene-3-carboxamide)

• Product Name: (2Z)-2-(4-fluorophenyl)imino-6-methoxy-2H-chromene-3-carboxamide
• CAS No: 325856-81-3
• MF: C₁₇H₁₃FN₂O₃
• MW: 312.295127630234
• CID: 6529885
• Update Time: 2025-06-11

(2Z)-2-(4-fluorophenyl)imino-6-methoxy-2H-chromene-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• (2Z)-2-(4-fluorophenyl)imino-6-methoxy-2H-chromene-3-carboxamide
• LJYSQSCYYWFTBX-JZJYNLBNSA-N

• Inchi： 1S/C17H13FN2O3/c1-22-13-6-7-15-10(8-13)9-14(16(19)21)17(23-15)20-12-4-2-11(18)3-5-12/h2-9H,1H3,(H2,19,21)/b20-17-
• InChI Key： LJYSQSCYYWFTBX-JZJYNLBNSA-N
• SMILES： C1(=N/C2=CC=C(F)C=C2)/OC2=C(C=C(OC)C=C2)C=C/1C(N)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 1-benzopyrans

Additional information on (2Z)-2-(4-fluorophenyl)imino-6-methoxy-2H-chromene-3-carboxamide

Compound CAS No 325856-81-3: (2Z)-2-(4-fluorophenyl)imino-6-methoxy-2H-chromene-3-carboxamide

The compound with CAS No 325856-81-3, named (2Z)-2-(4-fluorophenyl)imino-6-methoxy-2H-chromene-3-carboxamide, is a highly specialized organic molecule with significant potential in the fields of pharmacology and materials science. This compound belongs to the class of chromenes, which are aromatic heterocyclic compounds with a benzopyran skeleton. The presence of a fluorophenyl group and a methoxy substituent introduces unique electronic and steric properties, making it an intriguing subject for research.

Recent studies have highlighted the importance of chromene derivatives in drug discovery, particularly in the development of anti-inflammatory and anticancer agents. The 4-fluorophenyl group in this compound is known to enhance lipophilicity, which can improve bioavailability. Meanwhile, the methoxy substituent at position 6 contributes to hydrogen bonding capabilities, potentially influencing solubility and metabolic stability. These features make (2Z)-2-(4-fluorophenyl)imino-6-methoxy-2H-chromene-3-carboxamide a promising candidate for further exploration in medicinal chemistry.

The synthesis of this compound involves a multi-step process, typically starting with the preparation of the chromene skeleton. Researchers have employed various methods, including the Knorr pyrrole synthesis and subsequent modifications to introduce the desired substituents. The imino group at position 2 plays a critical role in stabilizing the conjugated system, which is essential for its optical and electronic properties.

Recent advancements in computational chemistry have enabled detailed studies of the molecular structure and reactivity of this compound. Quantum mechanical calculations have revealed that the carboxamide group at position 3 significantly influences the molecule's electronic distribution, potentially affecting its interaction with biological targets. This insight has paved the way for targeted modifications to enhance specificity and potency in therapeutic applications.

In terms of applications, (2Z)-2-(4-fluorophenyl)imino-6-methoxy-2H-chromene-3-carboxamide has shown promise as a potential inhibitor of key enzymes involved in inflammatory pathways. Preclinical studies have demonstrated moderate inhibitory activity against cyclooxygenase (COX) enzymes, suggesting its potential as an anti-inflammatory agent. Furthermore, its ability to modulate cellular signaling pathways makes it a valuable tool for studying disease mechanisms.

Another area of interest lies in its potential as a fluorescent probe for bioimaging applications. The chromene moiety is known to exhibit strong fluorescence under certain conditions, and the presence of electron-withdrawing groups like fluorophenyl can further enhance this property. Researchers are exploring its use as a real-time sensor for detecting reactive oxygen species (ROS) in biological systems.

The development of efficient synthetic routes for (2Z)-2-(4-fluorophenyl)imino-6-methoxy-2H-chromene-3-carboxamide remains an active area of investigation. Green chemistry approaches, such as catalytic asymmetric synthesis and microwave-assisted reactions, are being explored to improve yield and reduce environmental impact. These efforts are crucial for scaling up production if the compound is to be commercialized.

In conclusion, (2Z)-2-(4-fluorophenyl)imino-6-methoxy-2H-chromene-3-carboxamide represents a fascinating example of how structural modifications can lead to versatile functional molecules with wide-ranging applications. Its unique combination of electronic properties and biological activity positions it as a key player in future research endeavors across multiple disciplines.